Cas no 7669-49-0 (1-(4-Nitrophenyl)-3-phenyl-2-thiourea)

• Product Name: 1-(4-Nitrophenyl)-3-phenyl-2-thiourea
• CAS No: 7669-49-0
• Molecular Formula: C₁₃H₁₁N₃O₂S
• Molecular Weight: 273.31034
• MDL: MFCD00024626
• CID: 537385
• PubChem ID: 2760214

1-(4-Nitrophenyl)-3-phenyl-2-thiourea Properties

Names and Identifiers

• Thiourea, N-(4-nitrophenyl)-N'-phenyl-
• 1-(4-NITROPHENYL)-3-PHENYL-2-THIOUREA
• 1-(4-nitrophenyl)-3-phenylthiourea
• 1-(4-nitrophenyl)-3-phenyl-thiourea
• 1-(4-nitro-phenyl)-3-phenyl-thiourea
• CTK2G7447
• N-(4-nitrophenyl)-N’-phenylthiourea
• N-(4-Nitrophenyl)-N'-phenyl-thioharnstoff
• N-(4-nitrophenyl)-N'-phenylthiourea
• N-(4-nitro-phenyl)-N'-phenyl-thiourea
• N-(p-nitrophenyl)-N'-phenylthiourea
• NNWRRGBHDKYELI-UHFFFAOYSA-N
• 7669-49-0
• DTXSID50375058
• 1-(4-nitrophenyl)-3-phenyl thiourea
• 3-(4-NITROPHENYL)-1-PHENYLTHIOUREA
• MFCD00024626
• AKOS003410071
• A838800
• FT-0636552
• SCHEMBL5078630
• DB-018616

• MDL： MFCD00024626
• InChIKey： NNWRRGBHDKYELI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11N3O2S/c17-16(18)12-8-6-11(7-9-12)15-13(19)14-10-4-2-1-3-5-10/h1-9H,(H2,14,15,19)
• SMILES： S=C(NC1=CC=CC=C1)NC2=CC=C([N+]([O-])=O)C=C2

Computed Properties

• Exact Mass: 273.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 273.05719778g/mol
• Heavy Atom Count: 19
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 4.07290
• PSA: 101.97000
• Melting Point: 147-149°C

1-(4-Nitrophenyl)-3-phenyl-2-thiourea Security Information

• HazardClass：IRRITANT

1-(4-Nitrophenyl)-3-phenyl-2-thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas